1-(2-Amino-4-(difluoromethyl)phenyl)-3-bromopropan-2-one

• Molecular Formula: C10H10BrF2NO
• Molecular Weight: 278.09 g/mol
• IUPAC Name: 1-[2-amino-4-(difluoromethyl)phenyl]-3-bromopropan-2-one
• InChI: InChI=1S/C10H10BrF2NO/c11-5-8(15)3-6-1-2-7(10(12)13)4-9(6)14/h1-2,4,10H,3,5,14H2
• InChI Key: DECBBBDVFPBIHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)F)N)CC(=O)CBr

Description

1-(2-Amino-4-(difluoromethyl)phenyl)-3-bromopropan-2-one is a brominated ketone derivative featuring a phenyl ring substituted with an amino group at position 2 and a difluoromethyl group at position 2. This compound belongs to the chalcone family, which is characterized by α,β-unsaturated ketone frameworks. Chalcones are widely studied for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties . The amino group introduces hydrogen-bonding capabilities, while the difluoromethyl substituent modulates electronic and steric properties, influencing both chemical reactivity and pharmacokinetic behavior.

Comparison with Similar Compounds

Structural and Electronic Features

A comparison of substituents and their electronic effects is critical to understanding the unique properties of the target compound:

Compound Name	Substituents on Phenyl Ring	Key Functional Groups	Electronic Effects
Target Compound	2-Amino, 4-difluoromethyl	3-Bromopropan-2-one	Amino (electron-donating), difluoromethyl (electron-withdrawing)
2-Bromo-1-(4-methylphenyl)-3-phenylprop-2-en-1-one	4-Methyl	α,β-Unsaturated ketone	Methyl (electron-donating)
1-(3-Bromo-5-chloro-2-hydroxy-4-methylphenyl)-3-(2-butyl-5-chloro-3H-imidazol-4-yl)-2-propen-1-one	3-Bromo, 5-chloro, 2-hydroxy, 4-methyl	α,β-Unsaturated ketone	Halogens (electron-withdrawing), hydroxy (electron-donating)
1-(2,4-Dichloro-5-fluorophenyl)-3-phenylprop-2-en-1-one	2,4-Dichloro, 5-fluoro	α,β-Unsaturated ketone	Halogens (electron-withdrawing)

Key Observations :

• The difluoromethyl group introduces steric bulk and electronegativity, distinct from chloro or fluoro groups, which may reduce metabolic degradation compared to non-fluorinated analogs .

Analysis :

• Halogenated derivatives (e.g., 3g, 3n) show potent antifungal activity due to electron-withdrawing groups enhancing membrane penetration .
• The target compound’s amino group may improve target binding (e.g., enzyme active sites), while difluoromethyl could balance solubility and bioavailability.